3-(4-Isopropylpiperazin-1-yl)-3-oxopropanoic acid

• IUPAC Name: 3-oxo-3-(4-propan-2-ylpiperazin-1-yl)propanoic acid
• InChI: InChI=1S/C10H18N2O3/c1-8(2)11-3-5-12(6-4-11)9(13)7-10(14)15/h8H,3-7H2,1-2H3,(H,14,15)
• InChI Key: NQFVSJRSPCZXTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C(=O)CC(=O)O
• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol
• CAS No.: 705942-83-2

Description

3-(4-Isopropylpiperazin-1-yl)-3-oxopropanoic acid is a useful research compound. Its molecular formula is C10H18N2O3 and its molecular weight is 214.265. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Antimicrobial Applications : A study focused on the synthesis of novel compounds, including 4-hydroxyquinolin-2(1H)-ones and pyrano[3,2-c]quinolinones, derived from a similar compound, 3-oxopropanoic acid. These compounds showed promising in vitro antimicrobial activity (Hassanin & Ibrahim, 2012).

Polymorphism in Pharmaceutical Compounds

• Crystal Structure Prediction and Polymorphism : Research was conducted on related molecules, focusing on crystal structure prediction and solid form screening. This work helps in understanding the polymorphism in pharmaceutical compounds, which is crucial for drug development (Braun et al., 2014).

Enzyme Inhibition

• Inhibitor of Xanthine Oxidoreductase : A compound similar in structure was synthesized as a new inhibitor of xanthine oxidoreductase, showing potential for the treatment of hyperuricemia and related diseases (Fukunari et al., 2004).

Synthesis of Derivatives

• Conversion to Other Chemical Forms : The synthesis of various chemical derivatives, such as 3-amino-3-vinylpropanoic acid, was explored. These derivatives have potential applications in different fields of chemistry and pharmacology (Cheung & Shoolingin‐Jordan, 1997).

Chemical Reactions and Synthesis

• Synthesis and Chemical Transformations : Studies on 2-Arylhydrazono-3-oxopropanals revealed novel routes to synthesize various chemical structures, which could be pivotal in the development of new chemical entities (Abdel-Khalik et al., 2000).

Nootropic Agents

• Potential Nootropic Applications : Research into the synthesis of 1,4-Disubstituted 2-Oxopyrrolidines indicated potential applications in nootropic agents, expanding the scope of use in neurology and psychiatry (Valenta et al., 1994).

Synthesis of Derivatives for Various Applications

• Synthesis of 4-Hydroxybenzo[h]Quinoline-2(1H)-One Derivatives : A study focused on synthesizing derivatives of 3-oxopropanoic acid, which could be used in the development of new chemical compounds with various applications (Rufchahi & Pourbabaea, 2016).